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Compound of Interest

Compound Name:
3,6-Dibromophenanthrene-9,10-

dione

Cat. No.: B038615 Get Quote

Essential Safety and Handling Guide for 3,6-
Dibromophenanthrene-9,10-dione
For Immediate Reference: Researchers, scientists, and drug development professionals must

adhere to stringent safety protocols when handling 3,6-Dibromophenanthrene-9,10-dione, a

chemical compound classified with specific hazard warnings. This guide provides essential,

immediate safety and logistical information, including operational and disposal plans, to ensure

the safe handling of this compound in a laboratory setting.

Hazard Identification and Personal Protective
Equipment (PPE)
3,6-Dibromophenanthrene-9,10-dione is known to cause skin and eye irritation.[1][2] The

primary routes of exposure are contact with skin and eyes, and inhalation of the powder.

Therefore, appropriate personal protective equipment is mandatory to prevent exposure.
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Hazard Class GHS Hazard Statement

Skin Irritation H315: Causes skin irritation[1][2]

Eye Irritation H319: Causes serious eye irritation[1][2]

Acute Toxicity (Oral) H302: Harmful if swallowed

Personal Protective Equipment (PPE) Requirements

Protection Type Specific Recommendations

Eye and Face Protection

Wear chemical safety goggles and a face shield

where there is a potential for splashing.[1] Eye

protection should be compliant with government

standards such as EN166 (EU) or NIOSH (US).

Hand Protection

Chemical-resistant gloves are required. Based

on the chemical structure (aromatic ketone),

nitrile or neoprene gloves are recommended.

Always inspect gloves for integrity before use

and practice proper glove removal technique to

avoid skin contact.

Body Protection
A standard laboratory coat should be worn to

prevent skin contact.

Respiratory Protection

Work in a well-ventilated area, preferably a

chemical fume hood, to minimize inhalation of

the powder. If a fume hood is not available or if

dust is generated, a NIOSH-approved

particulate respirator (e.g., N95) is

recommended.

Operational Plan: From Receipt to Disposal
A systematic approach to handling 3,6-Dibromophenanthrene-9,10-dione is crucial for

laboratory safety. The following workflow outlines the key steps from receiving the compound to

its final disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.alfa-chemistry.com/product/3-6-dibromophenanthrene-9-10-dione-cas-53348-05-3-62796.html
https://pubchem.ncbi.nlm.nih.gov/compound/258450
https://www.alfa-chemistry.com/product/3-6-dibromophenanthrene-9-10-dione-cas-53348-05-3-62796.html
https://pubchem.ncbi.nlm.nih.gov/compound/258450
https://www.alfa-chemistry.com/product/3-6-dibromophenanthrene-9-10-dione-cas-53348-05-3-62796.html
https://www.benchchem.com/product/b038615?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038615?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receiving and Storage
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Waste Management and Disposal

Receive Chemical

Inspect Container for Damage

Store in a Cool, Dry, Well-Ventilated Area

Don Appropriate PPE

Work in a Chemical Fume Hood

Weigh and Dispense Carefully

Perform Experiment

Decontaminate Glassware and Surfaces

Segregate Halogenated Waste

Dispose of as Hazardous Waste

Click to download full resolution via product page

Caption: Standard Operating Procedure for Handling 3,6-Dibromophenanthrene-9,10-dione.
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Emergency Procedures: Spills and Exposure
In the event of a spill or exposure, immediate and appropriate action is critical to mitigate harm.

Emergency Response Plan

Situation Procedure

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[1] Remove contaminated

clothing. If skin irritation persists, seek medical

attention.[1]

Eye Contact

Rinse cautiously with water for several minutes.

[1] Remove contact lenses, if present and easy

to do. Continue rinsing.[1] If eye irritation

persists, get medical advice/attention.[1]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if symptoms persist.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Minor Spill (Solid)

1. Evacuate the immediate area. 2. Wear

appropriate PPE (gloves, goggles, lab coat, and

respirator if necessary). 3. Gently sweep the

solid material to avoid creating dust. 4. Collect

the spilled material in a labeled, sealed

container for hazardous waste disposal. 5.

Clean the spill area with a damp cloth, and

dispose of the cloth as hazardous waste.

Major Spill

1. Evacuate the laboratory and alert others. 2.

Close the laboratory doors. 3. Contact your

institution's Environmental Health and Safety

(EHS) department or emergency response

team. 4. Provide details of the spilled chemical

and its location.
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Disposal Plan
As a brominated organic compound, 3,6-Dibromophenanthrene-9,10-dione must be disposed

of as halogenated organic waste. Improper disposal can lead to environmental contamination.

Waste Disposal Protocol

Step Action

Segregation

Collect all waste containing 3,6-

Dibromophenanthrene-9,10-dione in a

designated, clearly labeled hazardous waste

container for "Halogenated Organic Solids". Do

not mix with non-halogenated waste.

Containerization

Use a chemically compatible, leak-proof

container with a secure lid. Ensure the container

is in good condition.

Labeling

The waste container must be labeled with

"Hazardous Waste," the full chemical name

"3,6-Dibromophenanthrene-9,10-dione," and the

approximate quantity.

Contaminated Materials

Any materials contaminated with the compound,

such as gloves, weighing paper, and disposable

labware, must also be placed in the designated

halogenated waste container.

Final Disposal

Arrange for the collection and disposal of the

hazardous waste through your institution's

licensed hazardous waste management service.

The following diagram illustrates the decision-making process for the disposal of 3,6-
Dibromophenanthrene-9,10-dione and associated materials.
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Waste Generated

Is the material contaminated with
3,6-Dibromophenanthrene-9,10-dione?

Dispose in Labeled
'Halogenated Organic Waste'

Container

Yes

Dispose as Non-Hazardous Waste

No
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Caption: Waste Disposal Decision Tree for 3,6-Dibromophenanthrene-9,10-dione.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b038615?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038615?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

